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Compound of Interest

Compound Name: Slcnu

Cat. No.: B1211671 Get Quote

Initial investigations into the application of "Slcnu" in high-throughput screening (HTS) have

revealed that "Slcnu" is not a recognized or standard nomenclature for a gene or protein in

publicly available scientific databases. This suggests a potential typographical error or the use

of a non-standard alias, precluding the creation of specific application notes and protocols as

requested.

Further research into possible interpretations of "Slcnu" has uncovered several alternatives,

each pointing to different biological entities and potential, though unconfirmed, relevance to

HTS:

A typographical error for "SLC": The most probable explanation is that "Slcnu" is a

misspelling of "SLC," which stands for the Solute Carrier family of proteins. SLCs are a large

group of membrane transport proteins that play crucial roles in various physiological

processes by transporting a wide array of solutes across cellular membranes. Due to their

involvement in nutrient uptake, ion homeostasis, and drug transport, SLCs are significant

targets in drug discovery and are frequently the subject of high-throughput screening

campaigns to identify modulators of their activity.

An alias for C17orf64 (CHCT1): Another possibility is that "Slcnu" is a non-standard name

for the gene C17orf64, which is now officially known as CHCT1 (CHD1 Helical C-Terminal

Domain Containing 1). This protein is suggested to play a role in the regulation of apoptosis.

[1] While apoptosis pathways are a common focus in drug discovery and HTS, there is

currently no direct, publicly available evidence linking CHCT1 specifically to HTS
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applications. A recent study identified a fusion of the Musashi-2 (MSI2) gene with C17orf64

in a case of aggressive adenocarcinoma, highlighting its potential relevance in cancer

biology.[2]

A reference to a non-human gene: The term "SlKNU" has been identified in the context of

tomato genetics, where it plays a role in determining fruit size.[3] This is unlikely to be the

intended subject for the requested application notes focused on drug development

professionals.

Conclusion:

Without a definitive identification of "Slcnu," it is not feasible to provide the detailed and

accurate application notes, experimental protocols, and visualizations requested. The creation

of such specific scientific content requires a clear understanding of the target molecule, its

signaling pathways, and established experimental contexts.

To proceed, clarification of the precise gene or protein of interest is essential. Should "Slcnu"

be a typographical error for the SLC (Solute Carrier) family, a wealth of information is available

to develop comprehensive application notes for high-throughput screening. These would detail

various assay formats, such as fluorescent substrate uptake assays, radioligand binding

assays, and membrane potential assays, which are commonly used to screen for inhibitors or

activators of specific SLC transporters.

If "Slcnu" refers to a different, correctly spelled target, providing the standard gene or protein

name will enable a focused and accurate response to the user's request.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. genecards.org [genecards.org]

2. Detection of a Novel MSI2-C17orf64 Transcript in a Patient with Aggressive
Adenocarcinoma of the Gastroesophageal Junction: A Case Report - PMC

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10137952/
https://www.eurekalert.org/news-releases/1102225
https://www.benchchem.com/product/b1211671?utm_src=pdf-body
https://www.benchchem.com/product/b1211671?utm_src=pdf-body
https://www.benchchem.com/product/b1211671?utm_src=pdf-body
https://www.benchchem.com/product/b1211671?utm_src=pdf-custom-synthesis
https://www.genecards.org/cgi-bin/carddisp.pl?gene=CHCT1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137952/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10137952/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

3. Tomato gene SlKNU unlocks bigger fruits by taming floral stem cells | EurekAlert!
[eurekalert.org]

To cite this document: BenchChem. [Unraveling "Slcnu": A Case of Mistaken Identity in High-
Throughput Screening Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1211671#application-of-slcnu-in-high-throughput-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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